Cas no 1421-07-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(3-hydroxy-3-methylbutyl)-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(3-hydroxy-3-methylbutyl)-
• CAS No: 1421-07-4
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 140091
• PubChem ID: 121454

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(3-hydroxy-3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(3-hydroxy-3-methylbutyl)-
• 5-ethyl-5-(3-hydroxy-3-methylbutyl)-1,3-diazinane-2,4,6-trione
• 5-Ethyl-5-(3-hydroxy-3-methylbutyl)barbituric acid
• 3'-Hydroxyamobarbital
• 5-Aethyl-5-(3-hydroxyisoamyl)barbitursaeure
• 5-Ethyl-5-(3-hydroxyisopentyl)barbituric acid
• Faktor I
• Hydroxyamobarbital
• 5-Ethyl-5-(3-hydroxy-3-methylbutyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-Aethyl-5-(3-hydroxyisoamyl)barbitursaeure [German]
• DTXSID60161944
• Barbituric acid, 5-ethyl-5-(3-hydroxyisopentyl)-
• 5-Ethyl-5-(3-hydroxy-3-methylbutyl)-2,4,6(1H,3H,5H)-pyrimidinetrione #
• PUVZPWLDMBLALZ-UHFFFAOYSA-N
• Faktor I [German]
• 4-25-00-00452 (Beilstein Handbook Reference)
• 1421-07-4
• BRN 0240151
• 5-Athyl-5-(3-hydroxy-3-methylbutyl)-barbitursaure

• Inchi： InChI=1S/C11H18N2O4/c1-4-11(6-5-10(2,3)17)7(14)12-9(16)13-8(11)15/h17H,4-6H2,1-3H3,(H2,12,13,14,15,16)
• InChI Key： PUVZPWLDMBLALZ-UHFFFAOYSA-N
• SMILES： CC(CCC1(C(=O)NC(=O)NC1=O)CC)(C)O

Computed Properties

• Exact Mass: 242.12674
• Monoisotopic Mass: 242.126657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.5

Experimental Properties

• Density: 1.161
• Refractive Index: 1.482
• PSA: 95.5